Cas no 1903762-33-3 (3-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1903762-33-3
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 6022788
• PubChem ID: 168003905
• Update Time: 2025-06-03

3-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 3-[1-[(5-Methyl-3-isoxazolyl)carbonyl]-4-piperidinyl]-2,4(1H,3H)-quinazolinedione
• 3-[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 1903762-33-3

• Inchi： 1S/C18H18N4O4/c1-11-10-15(20-26-11)17(24)21-8-6-12(7-9-21)22-16(23)13-4-2-3-5-14(13)19-18(22)25/h2-5,10,12H,6-9H2,1H3,(H,19,25)
• InChI Key： MBNVIQCZYYEXPJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2CCN(C(C3C=C(C)ON=3)=O)CC2)C1=O

Computed Properties

• Exact Mass: 354.13280507g/mol
• Monoisotopic Mass: 354.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.67±0.20(Predicted)

Additional information on 3-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Recent Advances in the Study of 3-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 1903762-33-3)

The compound 3-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 1903762-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique quinazoline-dione core and oxazole-piperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and targeted drug delivery.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1903762-33-3 exhibit high selectivity for PI3Kδ, a kinase implicated in autoimmune disorders and certain cancers. The study highlighted the compound's ability to modulate immune responses in preclinical models, suggesting its potential as a lead candidate for autoimmune disease therapeutics.

Another significant development involves the optimization of the compound's pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to enhance its metabolic stability and oral bioavailability. Modifications to the oxazole ring and piperidine moiety have yielded analogs with improved drug-like properties while maintaining target affinity. These advancements, documented in recent patent applications, underscore the pharmaceutical industry's growing interest in this chemical scaffold.

The mechanism of action of 1903762-33-3 has been elucidated through crystallographic studies, revealing its unique binding mode to target proteins. The quinazoline-dione core forms critical hydrogen bonds with active site residues, while the 5-methyl-1,2-oxazole group contributes to hydrophobic interactions. This structural insight, published in Nature Chemical Biology, provides a foundation for rational drug design efforts aimed at developing more potent and selective inhibitors based on this template.

Emerging research has also explored the compound's potential in combination therapies. Preliminary data presented at the 2023 American Chemical Society National Meeting demonstrated synergistic effects when 1903762-33-3 derivatives were co-administered with checkpoint inhibitors in cancer models. This combination approach showed enhanced tumor regression compared to monotherapy, opening new avenues for immuno-oncology applications.

Despite these promising developments, challenges remain in the clinical translation of 1903762-33-3-based therapeutics. Current research efforts are addressing issues related to formulation stability and potential off-target effects. Ongoing preclinical studies are expected to provide more comprehensive safety and efficacy data, which will be crucial for advancing this compound toward clinical trials.

The chemical synthesis of 1903762-33-3 has also seen recent improvements. A novel catalytic asymmetric synthesis method, reported in Angewandte Chemie, has enabled the production of enantiomerically pure forms of the compound. This advancement is particularly significant given the increasing regulatory emphasis on chiral purity in drug development.

In conclusion, 3-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a versatile scaffold with multiple therapeutic applications. The growing body of research on this compound and its derivatives suggests it may soon transition from a research tool to a clinical candidate. Future studies will likely focus on expanding its therapeutic indications and further optimizing its pharmacological profile.